Cas no 125878-90-2 (3-(5-bromopentyl)thiophene)
3-(5-bromopentyl)thiophene structure
Product Name:3-(5-bromopentyl)thiophene
CAS No:125878-90-2
MF:C9H13BrS
MW:233.168520689011
MDL:MFCD20343148
CID:2761042
PubChem ID:14591112
Update Time:2025-04-21
3-(5-bromopentyl)thiophene Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-bromopentyl)thiophene
- DTXSID90561953
- Thiophene, 3-(5-bromopentyl)-
- DTXCID50512729
- SCHEMBL23094089
- EN300-1939300
- AKOS013831242
- Thiophene,3-(5-bromopentyl)
- 125878-90-2
-
- MDL: MFCD20343148
- Inchi: 1S/C9H13BrS/c10-6-3-1-2-4-9-5-7-11-8-9/h5,7-8H,1-4,6H2
- InChI Key: SKXOPADQXQZOSP-UHFFFAOYSA-N
- SMILES: BrCCCCCC1=CSC=C1
Computed Properties
- Exact Mass: 231.99213Da
- Monoisotopic Mass: 231.99213Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 95.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 28.2Ų
3-(5-bromopentyl)thiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1939300-0.05g |
3-(5-bromopentyl)thiophene |
125878-90-2 | 0.05g |
$1068.0 | 2023-09-17 | ||
| Enamine | EN300-1939300-0.1g |
3-(5-bromopentyl)thiophene |
125878-90-2 | 0.1g |
$1119.0 | 2023-09-17 | ||
| Enamine | EN300-1939300-0.25g |
3-(5-bromopentyl)thiophene |
125878-90-2 | 0.25g |
$1170.0 | 2023-09-17 | ||
| Enamine | EN300-1939300-0.5g |
3-(5-bromopentyl)thiophene |
125878-90-2 | 0.5g |
$1221.0 | 2023-09-17 | ||
| Enamine | EN300-1939300-1.0g |
3-(5-bromopentyl)thiophene |
125878-90-2 | 1g |
$1343.0 | 2023-05-25 | ||
| Enamine | EN300-1939300-2.5g |
3-(5-bromopentyl)thiophene |
125878-90-2 | 2.5g |
$2492.0 | 2023-09-17 | ||
| Enamine | EN300-1939300-5.0g |
3-(5-bromopentyl)thiophene |
125878-90-2 | 5g |
$3894.0 | 2023-05-25 | ||
| Enamine | EN300-1939300-10.0g |
3-(5-bromopentyl)thiophene |
125878-90-2 | 10g |
$5774.0 | 2023-05-25 | ||
| Enamine | EN300-1939300-1g |
3-(5-bromopentyl)thiophene |
125878-90-2 | 1g |
$1272.0 | 2023-09-17 | ||
| Enamine | EN300-1939300-5g |
3-(5-bromopentyl)thiophene |
125878-90-2 | 5g |
$3687.0 | 2023-09-17 |
3-(5-bromopentyl)thiophene Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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